3-ethyl-5-fluoro-1H-indole
Overview
Description
“3-ethyl-5-fluoro-1H-indole” is a derivative of indole . Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and have attracted increasing attention in recent years due to their biologically vital properties .
Synthesis Analysis
The synthesis of indole derivatives has been a topic of interest among researchers . A one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles has been developed, based upon a Fischer indolisation–indole N -alkylation sequence .Molecular Structure Analysis
The molecular formula of “this compound” is C10H10FN . Indole is also known as benzopyrrole which contains a benzenoid nucleus and has 10 π-electrons .Chemical Reactions Analysis
Indoles, both natural and synthetic, show various biologically vital properties . The investigation of novel methods of synthesis have attracted the attention of the chemical community .Scientific Research Applications
Synthesis and Antituberculosis Activity
- Synthesis and Structure-Antituberculosis Activity Relationship : A study by Karalı et al. (2007) involved synthesizing derivatives of 5-fluoro-1H-indole, demonstrating significant inhibitory activity against Mycobacterium tuberculosis. The research provides insights into the potential antituberculosis applications of such compounds (Karalı et al., 2007).
Hepatitis C Virus Inhibition
- Inhibitors of Hepatitis C Virus NS5B Polymerase : Research by Chen et al. (2012) discovered that indole-based derivatives, including those with fluoro-substitution, can act as potent inhibitors of the Hepatitis C virus NS5B polymerase. This positions these compounds as potential therapeutic agents against Hepatitis C (Chen et al., 2012).
Cytotoxic Activity Against Cancer Cells
- Cytotoxic Activity of Novel Derivatives : Zhang et al. (2011) explored the cytotoxic activity of novel 3-(1H-indole-3-yl)-1H-pyrazole-5-carbohydrazide derivatives, finding potent antiproliferative activity against various human cancer cell lines (Zhang et al., 2011).
Antidepressant Drug Candidate
- Process Development for an Antidepressant Drug Candidate : Anderson et al. (1997) detailed the process development for 5-Fluoro-3-[3-[4-(5-methoxy-4-pyrimidinyl)-1-piperazinyl]propyl]-1H-indole dihydrochloride, an antidepressant drug candidate. This research highlights the pharmaceutical applications of fluoro-indole derivatives (Anderson et al., 1997).
Pharmacological Activities
- Pharmacological Activities of Indole Derivatives : A study by Basavarajaiah and Mruthyunjayaswamya (2021) focused on the synthesis of indole derivatives, highlighting their wide range of pharmacological applications, including anti-inflammatory and analgesic activities (Basavarajaiah & Mruthyunjayaswamya, 2021).
Mechanism of Action
Target of Action
3-Ethyl-5-fluoro-1H-indole, like many indole derivatives, has been found to bind with high affinity to multiple receptors . These targets are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
It is known that indole derivatives interact with their targets, leading to changes in the function of these targets . For example, some indole derivatives have been reported to show inhibitory activity against influenza A .
Biochemical Pathways
The biochemical pathways affected by this compound are likely to be diverse, given the broad range of biological activities associated with indole derivatives . These compounds can affect various pathways, leading to downstream effects such as antiviral, anti-inflammatory, and anticancer activities .
Pharmacokinetics
The electrochemical behavior of indole derivatives can provide insights into their pharmacokinetic properties . For instance, the redox properties of indole derivatives can be useful for understanding their action mechanism as well as pharmacokinetic and pharmacodynamic purposes .
Result of Action
The molecular and cellular effects of this compound’s action would depend on its specific targets and the pathways it affects. For instance, some indole derivatives have been found to have potent antiviral activity, with IC50 values ranging from 0.4 to 2.1 μg/mL against Coxsackie B4 virus .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-ethyl-5-fluoro-1H-indole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10FN/c1-2-7-6-12-10-4-3-8(11)5-9(7)10/h3-6,12H,2H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFBNUZFGPDMNJA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CNC2=C1C=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10FN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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